Cas no 313554-20-0 (3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol)

• Product Name: 3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol
• CAS No: 313554-20-0
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 301001
• PubChem ID: 3096134
• Update Time: 2025-04-19

3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-propanol,5-amino-(9CI)
• 3-(5-Amino-1H-benzimidazol-2-yl)-1-propanol
• 3-(5-AMINO-1H-BENZOIMIDAZOL-2-YL)-PROPAN-1-OL
• 3-(5-amino-1H-benzo[d]imidazol-2-yl)propan-1-ol
• CHEMBL1617632
• 3-(6-Amino-1H-benzo[d]imidazol-2-yl)propan-1-ol
• CHEBI:104050
• AKOS000104197
• 3-(6-azanyl-1H-benzimidazol-2-yl)propan-1-ol;hydrochloride
• 5-AMINO-2-(3-HYDROXYPROPYL)BENZIMIDAZOLE
• BDBM52698
• 313554-20-0
• 3-(6-amino-1H-benzimidazol-2-yl)propan-1-ol
• SMR000290828
• Oprea1_647273
• 3-(6-amino-1H-benzimidazol-2-yl)-1-propanol;hydrochloride
• 3-(6-amino-1H-benzimidazol-2-yl)-1-propanol
• Q27181320
• MFCD00462583
• MLS000718560
• BB 0219728
• 3-(6-amino-1H-benzimidazol-2-yl)propan-1-ol;hydrochloride
• AKOS000111837
• cid_16195263
• CS-0327912
• HMS1697A11
• 3-(5-amino-1H-benzimidazol-2-yl)propan-1-ol

• MDL： MFCD00462583
• Inchi： 1S/C10H13N3O/c11-7-3-4-8-9(6-7)13-10(12-8)2-1-5-14/h3-4,6,14H,1-2,5,11H2,(H,12,13)
• InChI Key： BVNWGDZNXNWEIB-UHFFFAOYSA-N
• SMILES： OCCCC1=NC2C=CC(=CC=2N1)N

Computed Properties

• Exact Mass: 191.106
• Monoisotopic Mass: 191.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 74.93000
• LogP: 1.65120